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Compound of Interest

Compound Name:
2-(3-Hydroxyprop-1-yn-1-

yl)benzaldehyde

CAS No.: 396717-19-4

Cat. No.: B1624888

Get Quote

Executive Summary & Application Context
2-(3-Hydroxyprop-1-yn-1-yl)benzaldehyde is a bifunctional building block containing an

electrophilic aldehyde and a nucleophilic propargyl alcohol moiety linked via an alkyne. It is

synthesized primarily via Sonogashira cross-coupling of 2-bromobenzaldehyde (or 2-

iodobenzaldehyde) with propargyl alcohol.

Key Analytical Challenge: Distinguishing the target molecule from the homocoupled diyne

byproduct (Glaser coupling) and unreacted starting materials. The diagnostic signals are the

aldehyde proton (singlet, >10 ppm) and the propargyl methylene group (doublet/singlet, ~4.5

ppm).

Sample Preparation & Experimental Protocol
Solvent Selection

Chloroform-d (CDCl₃): Preferred for routine analysis. Provides sharp resolution of aromatic

multiplets. Note that the hydroxyl proton (-OH) signal may be broad or effectively invisible
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depending on concentration and water content.

DMSO-d₆: Recommended if full assignment of the hydroxyl proton is required. In DMSO, the

-OH proton typically appears as a distinct triplet due to coupling with the adjacent methylene

group (

).

Acquisition Parameters (Standard 400/500 MHz)
Concentration: 10–15 mg in 0.6 mL solvent.

Temperature: 298 K.

Pulse Sequence:

1H: Standard zg30 (30° pulse) with 1s relaxation delay.

13C: Proton-decoupled zgpg30 with 2s relaxation delay to ensure quaternary carbon

detection (alkyne/carbonyl).

1H NMR Spectral Analysis
The proton spectrum is characterized by three distinct regions: the deshielded aldehyde, the

aromatic zone, and the upfield propargyl alcohol region.

Diagnostic Signals (CDCl₃, 400 MHz)
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Chemical Shift
(δ ppm)

Multiplicity Integration Assignment
Structural
Insight

10.52 Singlet (s) 1H -CHO (Aldehyde)

Highly

deshielded due

to anisotropy of

the carbonyl and

ortho-alkyne.

7.90 – 7.85 Doublet (d) 1H Ar-H (C3)

Ortho to

aldehyde; most

deshielded

aromatic proton.

7.60 – 7.40 Multiplet (m) 3H
Ar-H (C4, C5,

C6)

Overlapping

aromatic signals

typical of 1,2-

disubstitution.

4.55 Singlet (s)* 2H -CH₂-OH

Propargylic

methylene.

Becomes a

doublet in

DMSO-d₆ or if

OH coupling is

resolved.

~2.10 Broad (br s) 1H -OH

Hydroxyl proton.

Shift is

concentration/te

mperature

dependent.
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Analyst Note: The shift of the propargylic CH₂ (4.55 ppm) is diagnostic. If this peak appears at

~4.80 ppm, suspect the presence of the ether isomer (O-propargyl salicylaldehyde), a common

structural isomer if the synthesis route involved nucleophilic substitution rather than

Sonogashira coupling.

13C NMR Spectral Analysis
The carbon spectrum confirms the carbon skeleton, specifically the presence of the alkyne

linker which does not possess protons and is invisible in 1H NMR.

Diagnostic Signals (CDCl₃, 100 MHz)
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Chemical Shift (δ
ppm)

Carbon Type Assignment Notes

191.5 C=O Aldehyde Carbon
Characteristic

carbonyl resonance.

136.2 Cq Ar-C (C2)

Quaternary carbon

attached to the

alkyne.

133.8 CH Ar-C (C3) Ortho to aldehyde.[1]

133.5 Cq Ar-C (C1)
Quaternary carbon

attached to aldehyde.

129.2, 128.5, 127.1 CH Ar-C (C4, C5, C6)
Remaining aromatic

methines.

95.2 Cq (sp) Alkyne (Internal)
Attached to the

aromatic ring.

83.5 Cq (sp) Alkyne (Terminal)
Attached to the -

CH₂OH group.

51.6 CH₂ (sp³) -CH₂-OH Propargylic carbon.

Structural Verification Logic (DOT Diagram)
The following diagram illustrates the logical flow for verifying the structure using 1D and 2D

NMR correlations.

Crude Product

1H NMR SpectrumDissolve in CDCl3

Signal @ ~10.5 ppm?No (Check Synthesis) Signal @ ~4.55 ppm?Yes 13C NMR SpectrumYes Peaks @ 80-95 ppm? HMBC (2D)Verify Connectivity Confirmed Structure:
2-(3-Hydroxyprop-1-yn-1-yl)benzaldehyde

Correlation: Ar-H to Alkyne C

Click to download full resolution via product page

Caption: Logic flow for the stepwise spectroscopic validation of the target molecule.
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Advanced Characterization: 2D NMR Strategy
To definitively prove the ortho substitution pattern and the alkyne linkage, run an HMBC

(Heteronuclear Multiple Bond Correlation) experiment.

Aldehyde Connectivity: The aldehyde proton (10.5 ppm) will show a strong

correlation to the ipso-carbon (C1, ~133.5 ppm) and a

correlation to the ortho-carbon (C2, ~136.2 ppm).

Alkyne Linkage: The propargylic protons (4.55 ppm) will correlate to both alkyne carbons

(95.2 and 83.5 ppm). Crucially, the aromatic protons will not show correlations to the

propargylic carbon, confirming the spacer is the alkyne unit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: NMR Characterization of 2-(3-
Hydroxyprop-1-yn-1-yl)benzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1624888/docs#technical-guide-nmr-characterization-
of-2-3-hydroxyprop-1-yn-1-yl-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1624888/docs#technical-guide-nmr-characterization-of-2-3-hydroxyprop-1-yn-1-yl-benzaldehyde
https://www.benchchem.com/product/b1624888/docs#technical-guide-nmr-characterization-of-2-3-hydroxyprop-1-yn-1-yl-benzaldehyde
https://www.benchchem.com/product/b1624888/docs#technical-guide-nmr-characterization-of-2-3-hydroxyprop-1-yn-1-yl-benzaldehyde
https://www.benchchem.com/product/b1624888/docs#technical-guide-nmr-characterization-of-2-3-hydroxyprop-1-yn-1-yl-benzaldehyde
https://www.benchchem.com/product/b1624888?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1624888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

